Cas no 5472-06-0 (Benzeneacetic acid, a-(butylamino)-)

• Product name: Benzeneacetic acid, a-(butylamino)-
• CAS No: 5472-06-0
• MF: C₁₂H₁₇NO₂
• MW: 207.26888
• CID: 386476
• PubChem ID: 230085

Benzeneacetic acid, a-(butylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-(butylamino)-
• 2-(butylamino)-2-phenylacetic acid
• 2-butylamino-2-phenyl-acetic acid
• 5472-06-0
• SCHEMBL8089030
• DTXSID20282124
• Benzeneacetic acid,a-(butylamino)-
• (Butylamino)(phenyl)acetic acid #
• NSC-24611
• (Butylamino)(phenyl)acetic acid
• HHBSIIRCNFRFSW-UHFFFAOYSA-N
• 2-butylamino-2-phenylacetic acid
• Benzeneacetic acid, .alpha.-(butylamino)-
• NSC24611
• AKOS011389080

• Inchi： InChI=1S/C12H17NO2/c1-2-3-9-13-11(12(14)15)10-7-5-4-6-8-10/h4-8,11,13H,2-3,9H2,1H3,(H,14,15)
• InChI Key： HHBSIIRCNFRFSW-UHFFFAOYSA-N
• SMILES： CCCCNC(C1=CC=CC=C1)C(=O)O

Computed Properties

• Exact Mass: 207.12601
• Monoisotopic Mass: 207.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų
• XLogP3: 0.1

Experimental Properties

• Density: 1.076
• Boiling Point: 321.3°Cat760mmHg
• Flash Point: 148.1°C
• Refractive Index: 1.53
• PSA: 49.33